120-08-1

Scoparone

In Stock

• CAS RN:
• 120-08-1

• Formula:
• C11H10O4

• InChI:
• InChI=1S/C11H10O4/c1-13-9-5-7-3-4-11(12)15-8(7)6-10(9)14-2/h3-6H,1-2H3

• InChIKey:
• GUAFOGOEJLSQBT-UHFFFAOYSA-N

• Scoparone is a coumarin that has been found in A. capillaris and has diverse biological activities. It inhibits angiotensin II-induced extracellular matrix (ECM) remodeling and cell proliferation and reduces levels of collagen I and fibronectin in isolated primary neonatal rat cardiac fibroblasts when used at concentrations ranging from 1 to 10 µM. Scoparone suppresses PDGF-BB-induced rat aortic smooth muscle cell (RASMC) migration and wound healing in a scratch assay. In vivo, scoparone (3.5 mg/kg) reduces vascular neointima formation in a rat model of carotid artery balloon injury. Scoparone (80 mg/kg) reduces hepatocyte apoptosis, liver fibrosis, serum levels of alanine aminotransferase (ALT) and aspartate aminotransferase (AST), and hepatic triglyceride levels in a mouse model of non-alcoholic steatohepatitis (NASH) induced by a methionine- and choline-deficient (MCD) di...

Methyl {[2-(4-methoxyphenyl)-6-nitroquinolin-4-yl]oxy}acetate

In Stock

• CAS RN:
• 1030120-08-1

• Formula:
• C19H16N2O6

• InChI:
• InChI=1S/C19H16N2O6/c1-25-14-6-3-12(4-7-14)17-10-18(27-11-19(22)26-2)15-9-13(21(23)24)5-8-16(15)20-17/h3-10H,11H2,1-2H3

• InChIKey:
• GMTJWFNYTRMODR-UHFFFAOYSA-N

• Methyl {[2-(4-methoxyphenyl)-6-nitroquinolin-4-yl]oxy}acetate is a useful research compound. Its molecular formula is C19H16N2O6 and its molecular weight is 368.345. The purity is usually 95%.

4-[2-[1-Hydroxy-1-(4-methoxyphenyl)ethyl]pyrrolidine-1-carbonyl]pyridine-2-carbonitrile

Usually In Stock

• CAS RN:
• 2109120-08-1

• Formula:
• C20H21N3O3

• InChI:
• InChI=1S/C20H21N3O3/c1-20(25,15-5-7-17(26-2)8-6-15)18-4-3-11-23(18)19(24)14-9-10-22-16(12-14)13-21/h5-10,12,18,25H,3-4,11H2,1-2H3

• InChIKey:
• QTHYCTHPTWBVRK-UHFFFAOYSA-N

• 4-[2-[1-Hydroxy-1-(4-methoxyphenyl)ethyl]pyrrolidine-1-carbonyl]pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C20H21N3O3 and its molecular weight is 351.406. The purity is usually 95%.